Cas no 1909319-25-0 (tert-butyl 4-5-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-3-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-5-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-3-ylpiperidine-1-carboxylate
• CAS No: 1909319-25-0
• MF: C₂₁H₂₉N₅O₄
• MW: 415.48606467247
• CID: 5874649
• PubChem ID: 121552275
• Update Time: 2025-06-27

tert-butyl 4-5-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-3-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[5-[[[(phenylmethoxy)carbonyl]amino]methyl]-1H-1,2,4-triazol-3-yl]-, 1,1-dimethylethyl ester
• tert-butyl 4-5-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-3-ylpiperidine-1-carboxylate
• tert-butyl 4-[5-(phenylmethoxycarbonylaminomethyl)-1H-1,2,4-triazol-3-yl]piperidine-1-carboxylate
• 1909319-25-0
• tert-Butyl 4-[5-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,4-triazol-3-yl]piperidine-1-carboxylate
• tert-Butyl4-[5-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,4-triazol-3-yl]piperidine-1-carboxylate
• EN300-196429

• Inchi： 1S/C21H29N5O4/c1-21(2,3)30-20(28)26-11-9-16(10-12-26)18-23-17(24-25-18)13-22-19(27)29-14-15-7-5-4-6-8-15/h4-8,16H,9-14H2,1-3H3,(H,22,27)(H,23,24,25)
• InChI Key： WCKXBWDYFQPOOK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2N=C(CNC(OCC3=CC=CC=C3)=O)NN=2)CC1

Computed Properties

• Exact Mass: 415.22195442g/mol
• Monoisotopic Mass: 415.22195442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 629.0±55.0 °C(Predicted)
• pka: 10.32±0.40(Predicted)

Additional information on tert-butyl 4-5-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-3-ylpiperidine-1-carboxylate

tert-butyl 4-5-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-3-ylpiperidine-1-carboxylate

The compound tert-butyl 4-5-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-3-ylpiperidine-1-carboxylate, with CAS No. 1909319-25-0, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which incorporates a piperidine ring fused with a triazole moiety and functionalized with a benzyloxycarbonyl (Cbz) group. The presence of these functional groups makes it a versatile molecule with potential applications in various therapeutic areas.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as tert-butyl alcohol and appropriate triazole precursors. The introduction of the benzyloxycarbonyl group is a critical step, as it plays a pivotal role in stabilizing the intermediate during the reaction sequence. Recent advancements in catalytic methods and stereochemical control have enabled researchers to optimize the synthesis process, leading to higher yields and improved purity of the final product.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression and inflammation. The piperidine ring contributes to the molecule's ability to interact with target proteins through hydrogen bonding and hydrophobic interactions, while the triazole moiety enhances its stability and bioavailability.

A recent breakthrough in the field has been the integration of machine learning algorithms to predict the pharmacokinetic properties of compounds like this one. By analyzing large datasets of similar molecules, researchers can now more accurately predict parameters such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development. This has significantly accelerated the preclinical evaluation process for compounds like tert-butyl 4-[{(benzyloxy)carbonylamino}methyl]-1H-[1,2,4]triazol-3-yl piperidine-1-carboxylate.

The incorporation of the benzyloxycarbonyl group also renders this compound amenable to further chemical modifications. For example, selective deprotection strategies can be employed to generate derivatives with enhanced potency or selectivity against specific targets. This flexibility underscores its value as a lead compound in medicinal chemistry programs.

In conclusion, tert-butyl 4-[{(benzyloxy)carbonylamino}methyl]-1H-[1,2,4]triazol-3-yl piperidine-1-carboxylate represents a cutting-edge molecule at the intersection of synthetic chemistry and pharmacology. Its unique structure and functional groups make it a compelling candidate for further exploration in drug discovery efforts.